Cas no 2172250-26-7 (2,4-dimethylpyrrolo1,2-apyrimidin-8-amine)

• Product Name: 2,4-dimethylpyrrolo1,2-apyrimidin-8-amine
• CAS No: 2172250-26-7
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 6350750
• PubChem ID: 165587593
• Update Time: 2025-08-05

2,4-dimethylpyrrolo1,2-apyrimidin-8-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylpyrrolo1,2-apyrimidin-8-amine
• 2,4-dimethylpyrrolo[1,2-a]pyrimidin-8-amine
• 2172250-26-7
• EN300-1591644

• Inchi： 1S/C9H11N3/c1-6-5-7(2)12-4-3-8(10)9(12)11-6/h3-5H,10H2,1-2H3
• InChI Key： UBRSAJMPKFNPPN-UHFFFAOYSA-N
• SMILES： N12C=CC(=C1N=C(C)C=C2C)N

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.3Ų

Additional information on 2,4-dimethylpyrrolo1,2-apyrimidin-8-amine

Introduction to 2,4-dimethylpyrrolo[1,2-apyrimidin-8-amine (CAS No. 2172250-26-7)

2,4-dimethylpyrrolo[1,2-apyrimidin-8-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2172250-26-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of amine functional groups at the 8-position of the pyrrolopyrimidine core enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery initiatives.

The structure of 2,4-dimethylpyrrolo[1,2-apyrimidin-8-amine features a fused bicyclic system consisting of a pyrrole ring and a pyrimidine ring. The dimethyl substitution at the 2- and 4-positions of the pyrrole ring introduces steric and electronic modifications that can influence the compound's pharmacokinetic properties and target interactions. This specific arrangement has been explored in recent studies for its ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2,4-dimethylpyrrolo[1,2-apyrimidin-8-amine as a lead compound for developing novel therapeutic agents. Researchers have utilized high-throughput screening (HTS) and virtual screening techniques to identify derivatives with enhanced binding affinity to specific protein targets. For instance, studies have demonstrated that modifications at the 5-position of the pyrimidine ring can significantly improve interactions with enzymes involved in signal transduction pathways.

In the realm of oncology, 2,4-dimethylpyrrolo[1,2-apyrimidin-8-amine has been investigated for its ability to inhibit kinases that play a crucial role in tumor growth and progression. Preclinical studies have shown that certain analogs of this compound exhibit potent activity against mutant forms of kinases associated with resistance to current therapies. The amine group at the 8-position serves as a critical pharmacophore for binding to these targets, while the dimethyl substituents enhance solubility and metabolic stability.

The synthesis of 2,4-dimethylpyrrolo[1,2-apyrimidin-8-amine has been optimized through multi-step organic reactions involving cyclization, functional group transformations, and purification techniques. Advances in synthetic methodologies have enabled the production of this compound in higher yields with improved purity, facilitating further structural modifications and biological evaluations. Researchers have also explored catalytic approaches to streamline the synthesis process, reducing costs and environmental impact.

Biological activity assays have revealed that 2,4-dimethylpyrrolo[1,2-apyrimidin-8-amine exhibits notable effects on cellular pathways relevant to disease states. For example, in vitro studies have shown inhibitory activity against enzymes such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs). These findings align with emerging research indicating that pyrrolopyrimidine derivatives may serve as effective tools for modulating inflammatory responses and inhibiting aberrant signaling in cancer cells.

The pharmacokinetic profile of 2,4-dimethylpyrrolo[1,2-apyrimidin-8-amine has been evaluated through animal models to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Results from these studies suggest that the compound exhibits moderate bioavailability and favorable metabolic stability upon oral administration. Additionally, preliminary toxicology assessments have indicated low systemic toxicity at tested doses, supporting its potential as a candidate for further clinical development.

Recent publications highlight the synthetic versatility of 2-pyrrylamino-substituted pyrrolopyrimidines in medicinal chemistry. Researchers have developed novel synthetic routes that allow for rapid diversification of this scaffold while maintaining key pharmacophoric elements. These methodologies include transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques that enhance reaction efficiency and scalability.

The biological significance of 2-pyrrylamino groups in drug design has been further underscored by studies on related compounds that incorporate similar moieties into their structures. These investigations have revealed that such groups contribute to target binding through hydrogen bonding interactions with amino acid residues in protein active sites. The structural flexibility provided by the pyrrole ring also allows for conformational adjustments that optimize binding affinity.

In conclusion, 2,4-dimethylpyrrolo[1,2]-apyrimidin-[email protected]mine (CAS No. 2172250-[email protected]) represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on optimizing its chemical properties through structural modifications while exploring new applications in areas such as immunomodulation and central nervous system disorders. As our understanding of molecular interactions continues to evolve, this compound remains an exciting prospect for future pharmaceutical innovation.